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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980

Technical Support Center: High-Purity n-
Octylcyclohexane

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe handling and storage of high-purity n-Octylcyclohexane.

Frequently Asked Questions (FAQSs)

Q1: What is the proper procedure for receiving and initially handling a new shipment of high-
purity n-Octylcyclohexane?

Al: Upon receipt, visually inspect the container for any signs of damage or leaks. Ensure the
container is properly labeled. All handling should be conducted in a well-ventilated area,
preferably under a chemical fume hood. Personnel should wear appropriate Personal
Protective Equipment (PPE), including safety glasses or goggles, chemical-resistant gloves,
and a lab coat.[1] Avoid breathing vapors.[1][2]

Q2: What are the ideal storage conditions for high-purity n-Octylcyclohexane to maintain its
purity?

A2: To maintain high purity, n-Octylcyclohexane should be stored in a tightly closed container
in a cool, dry, and well-ventilated area.[3] It is crucial to keep it away from heat, sparks, open
flames, and other sources of ignition as it is a flammable liquid.[1] For long-term stability and to
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prevent degradation, it is recommended to store the compound under an inert gas atmosphere,
such as nitrogen or argon.

Q3: What materials are compatible and incompatible with n-Octylcyclohexane?

A3: While specific compatibility data for n-Octylcyclohexane is not extensively detailed in the
provided results, general guidelines for saturated hydrocarbons suggest avoiding contact with
strong oxidizing agents. For detailed compatibility, it is always best to consult the Safety Data
Sheet (SDS) provided by the supplier.

Q4: What are the critical safety precautions to take when working with n-Octylcyclohexane?

A4: n-Octylcyclohexane is a flammable liquid and may cause skin irritation.[1][4] It may also
be fatal if swallowed and enters the airways.[1] Therefore, it is imperative to use non-sparking
tools and take precautionary measures against static discharge.[1][2] Always work in a well-
ventilated area or under a fume hood to avoid inhaling vapors.[1] In case of skin contact,
immediately wash the affected area with soap and water.[1]

Troubleshooting Guide

Problem 1: The purity of my n-Octylcyclohexane appears to have decreased over time,
confirmed by analytical testing.

» Possible Cause 1: Improper Storage Atmosphere. Exposure to air and humidity can lead to
the absorption of impurities or slow degradation.

o Solution: Ensure the container is tightly sealed and stored under an inert gas like nitrogen
or argon. If not already done, purge the headspace of the container with an inert gas
before sealing.

o Possible Cause 2: Exposure to Heat or Light. Elevated temperatures or exposure to light can
potentially cause degradation of the compound.

o Solution: Store the container in a cool, dark place, away from direct sunlight and other
heat sources.[5][6]

Problem 2: | observe pressure buildup inside the n-Octylcyclohexane container.
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o Possible Cause: Temperature Fluctuation. Storing the container in an area with significant
temperature swings can cause the vapor pressure inside the container to increase.

o Solution: Move the container to a temperature-controlled storage area. When opening, do
so slowly and cautiously in a well-ventilated area to safely release any built-up pressure.

Problem 3: There is visible contamination or discoloration in the n-Octylcyclohexane.

e Possible Cause 1: Cross-Contamination. The use of non-dedicated or improperly cleaned
laboratory equipment (e.g., pipettes, syringes) can introduce impurities.

o Solution: Always use clean, dry, and dedicated equipment when handling high-purity
solvents.

e Possible Cause 2: Reaction with Container Material. While unlikely with standard chemical
containers, prolonged storage in an incompatible container could potentially lead to leaching
of substances.

o Solution: Verify that the container material is appropriate for storing hydrocarbons. If in
doubt, consult the supplier's documentation.

Quantitative Data

For easy reference, the following table summarizes key physical and chemical properties of n-
Octylcyclohexane.
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Property Value Source
Molecular Formula Ci4Hz2s [718]
Molecular Weight 196.37 g/mol [718]
Melting Point -19.69 °C [9]
Boiling Point 264 °C 9]
Density 0.81 g/cm?3 [9]
Autoignition Temperature 260 °C (500 °F) [3]
Partition Coefficient (log Pow) 3.44 at 25 °C [3]
Viscosity (dynamic) 0.89 mPa.s at 25 °C [3]

Experimental Protocols

Detailed methodologies for standard analytical tests to verify the purity of n-Octylcyclohexane,
such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy,
should be followed according to your institution's standard operating procedures and the
specific requirements of your experiment.

Visual Workflow for Troubleshooting
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Caption: Troubleshooting workflow for handling and storage issues of n-Octylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b162980?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/KR/en/sds/SIGALD/33117?userType=undefined
https://gjchemical.com/siteimages/ProductImages/175400.pdf
https://www.merckmillipore.com/Web-TW-Site/en_US/-/TWD/ShowDocument-File?ProductSKU=MDA_CHEM-102830&DocumentType=MSD&DocumentId=102830_SDS_SG_EN.PDF&DocumentUID=355342994&Language=EN&Country=SG&Origin=null
https://haz-map.com/Agents/13442
https://my.chemius.net/p/G8gSza/en/gh/en
https://www.chemos.de/import/data/msds/GB_en/110-82-7-A0000750-GB-en.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0415392.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Octylcyclohexane
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415392_EN.htm
https://www.benchchem.com/product/b162980#handling-and-storage-guidelines-for-high-purity-n-octylcyclohexane
https://www.benchchem.com/product/b162980#handling-and-storage-guidelines-for-high-purity-n-octylcyclohexane
https://www.benchchem.com/product/b162980#handling-and-storage-guidelines-for-high-purity-n-octylcyclohexane
https://www.benchchem.com/product/b162980#handling-and-storage-guidelines-for-high-purity-n-octylcyclohexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162980?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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